7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene

• CAS No.: 17066-67-0
• Product Name: 7-Isopropenyl-4a-methyl-1-methylenedecahydronaphthalene
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (3S,4aR,8aS)-8a-methyl-5-methylidene-3-prop-1-en-2-yl-1,2,3,4,4a,6,7,8-octahydronaphthalene
• Standard InChI: InChI=1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h13-14H,1,3,5-10H2,2,4H3/t13-,14+,15-/m0/s1
• Standard InChIKey: YOVSPTNQHMDJAG-QLFBSQMISA-N
• Isomeric SMILES: CC(=C)[C@H]1CC[C@@]2(CCCC(=C)[C@H]2C1)C
• SMILES: CC(=C)C1CCC2(CCCC(=C)C2C1)C
• Canonical SMILES: CC(=C)C1CCC2(CCCC(=C)C2C1)C
• Description: (5XI, 7XI, 10XI)-Eudesma-4(14), 11-diene, also known as selina-4(10), 11-diene or b-selinene, belongs to the class of organic compounds known as eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids. These are sesquiterpenoids with a structure based on the eudesmane skeleton. Thus, (5xi, 7xi, 10xi)-eudesma-4(14), 11-diene is considered to be an isoprenoid lipid molecule (5XI, 7XI, 10XI)-Eudesma-4(14), 11-diene is considered to be a practically insoluble (in water) and relatively neutral molecule (5XI, 7XI, 10XI)-Eudesma-4(14), 11-diene has been primarily detected in feces. Within the cell, (5xi, 7xi, 10xi)-eudesma-4(14), 11-diene is primarily located in the membrane (predicted from logP) and cytoplasm (5XI, 7XI, 10XI)-Eudesma-4(14), 11-diene is a herbal tasting compound that can be found in a number of food items such as ginger, green vegetables, pepper (spice), and wild carrot. This makes (5xi, 7xi, 10xi)-eudesma-4(14), 11-diene a potential biomarker for the consumption of these food products.; (5xi,7xi,10xi)-eudesma-4(14),11-diene is a selinene that is decahydronaphthalene substituted by a isopropenyl group at position 7, a methyl group at position 4a and a methylidene group at position 1. It has a role as a plant metabolite.
• Synonyms: eta-selinene; beta-selinene, ((4aalpha,7alpha,8abeta)-(+-))-isomer; beta-selinene, (4aR-(4aalpha,7beta,8aalpha))-isomer; beta-selinene, (4aS-(4aalpha,7beta,8abeta))-isome
• PubChem Compound: 28237
• Last Modified: Dec 23 2021